Cas no 1705349-96-7 (1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea)

• Product Name: 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea
• CAS No: 1705349-96-7
• MF: C₁₉H₂₃ClN₂O₂
• MW: 346.851124048233
• CID: 5869755
• PubChem ID: 90624030
• Update Time: 2025-10-29

1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-[2-(2-chlorophenyl)-2-methoxyethyl]-1-(3-phenylpropyl)urea
• 1705349-96-7
• 1-[2-(2-chlorophenyl)-2-methoxyethyl]-3-(3-phenylpropyl)urea
• AKOS025097477
• 1-(2-(2-chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea
• F6451-3108
• 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea

• Inchi： 1S/C19H23ClN2O2/c1-24-18(16-11-5-6-12-17(16)20)14-22-19(23)21-13-7-10-15-8-3-2-4-9-15/h2-6,8-9,11-12,18H,7,10,13-14H2,1H3,(H2,21,22,23)
• InChI Key： HJSVGCLYWBMDOG-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CNC(NCCCC1C=CC=CC=1)=O)OC

Computed Properties

• Exact Mass: 346.1448057g/mol
• Monoisotopic Mass: 346.1448057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea

Introduction to 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea (CAS No. 1705349-96-7)

1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea (CAS No. 1705349-96-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea is composed of a urea core linked to two distinct aromatic substituents: a 2-chlorophenyl-methoxyethyl group and a 3-phenylpropyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for further investigation.

Recent studies have focused on the pharmacological properties of 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea. One notable area of research involves its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many therapeutic interventions. GPCRs play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. The ability of this compound to interact with GPCRs could open new avenues for the development of drugs targeting these receptors.

In addition to its potential as a GPCR modulator, 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea has also been investigated for its anti-inflammatory properties. Inflammation is a common underlying factor in many diseases, including arthritis, cardiovascular diseases, and neurodegenerative disorders. Preliminary studies have shown that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), suggesting its potential as an anti-inflammatory agent.

The synthetic route for producing 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea has been well-documented in the literature. The synthesis typically involves several steps, including the preparation of the 2-chlorophenyl-methoxyethyl amine and the 3-phenylpropyl amine intermediates, followed by their coupling with isocyanate to form the final urea product. The efficiency and yield of this synthetic process have been optimized through various methodologies, ensuring a reliable and scalable production method.

In terms of pharmacokinetics, preliminary data suggest that 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is moderate to high, and it shows good stability in biological systems. These characteristics are essential for its potential use as an oral therapeutic agent.

Toxicity studies on 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea have indicated that it has a relatively low toxicity profile at therapeutic doses. However, further comprehensive safety evaluations are necessary to ensure its long-term safety and efficacy in clinical settings.

Clinical trials are currently underway to evaluate the therapeutic potential of 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea. Early-phase trials have shown promising results in terms of safety and tolerability. These trials are designed to assess the compound's efficacy in treating specific conditions, such as chronic inflammatory diseases and certain types of cancer.

In conclusion, 1-(2-(2-Chlorophenyl)-2-methoxyethyl)-3-(3-phenylpropyl)urea (CAS No. 1705349-96-7) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and contribute to the advancement of drug discovery in this field.